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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166

Essential Safety and Handling Guide for
Trifluoronitrosomethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling and
disposal of Trifluoronitrosomethane (CFsNO). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Physical Properties

Trifluoronitrosomethane is a toxic, blue gaseous compound.[1] It is classified as a liquefied
gas that may explode if heated and is toxic if swallowed, in contact with skin, or if inhaled.[2] It
can cause skin and serious eye irritation, and may cause respiratory irritation.[2] As a simple
asphyxiant, it may displace oxygen and cause rapid suffocation.[2]
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Property Value Source
Molecular Formula CFsNO [1112]
Molar Mass 99.012 g/mol [1]
Blue to deep-blue gas; Blue-
Appearance ) [1]
green solid
Boiling Point -85 °C (-121 °F; 188 K) [1]
Melting Point -196.6 °C (-321.9 °F; 76.5 K) [1]

No specific OSHA PEL or
ACGIH TLV has been

: . established for
Occupational Exposure Limits

Trifluoronitrosomethane. All [3]
(OELs)

work should be conducted in a
manner that minimizes

potential exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Trifluoronitrosomethane. The
following equipment must be worn at all times in the laboratory.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166(EU) or NIOSH (US))

and a face shield.[3]

Protects against gas, vapor,
and potential splashes of
liquefied gas which can cause
frostbite.[2]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., butyl rubber).
Fire/flame resistant lab coat
and clothing.[3] Cold insulating
gloves when handling

cylinders.[2]

Prevents skin contact, which
can be toxic and cause

irritation or frostbite.[2]

Respiratory Protection

A full-face respirator with
appropriate cartridges is
required if exposure limits are
exceeded or if irritation is
experienced.[3] In case of
inadequate ventilation, a self-
contained breathing apparatus
(SCBA) should be used.[2]

Protects against inhalation of
the toxic gas, which can cause
respiratory irritation and

systemic toxicity.[2]

Footwear

Closed-toe, chemical-resistant

safety shoes.[2]

Provides protection from spills

and falling objects.

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedures for the safe handling of

Trifluoronitrosomethane throughout its lifecycle in the laboratory.

3.1. Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the cylinder for any signs of damage or leaks.

o Transport: Use a suitable hand truck to move cylinders; do not drag, roll, or drop them.[1]

o Storage:
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[e]

Store in a dry, cool, well-ventilated area away from direct sunlight and heat sources.[2]

o

Do not expose to temperatures exceeding 50°C (125°F).[2]

[¢]

Securely chain cylinders in an upright position to prevent falling.[2]

[¢]

Store away from incompatible materials, particularly strong oxidizing agents.[2]
3.2. Handling and Use
» Ventilation: All work must be conducted in a properly functioning chemical fume hood.[2]

o Gas Monitoring: Gas detectors should be used when toxic or asphyxiating gases may be
released.[2]

o Leak Checks: Regularly check systems under pressure for leaks.

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling.[2]

o Equipment: Use non-sparking tools and explosion-proof equipment.[3]
3.3. Disposal Plan

Trifluoronitrosomethane waste must be managed as hazardous waste. The primary
recommended disposal method is incineration by a licensed facility.

o Waste Collection: Any residual gas or contaminated materials should be collected in a
suitable, closed, and properly labeled container for disposal.[3]

o Contact Professionals: Arrange for disposal with a certified hazardous waste management
company. Provide them with the Safety Data Sheet (SDS) for Trifluoronitrosomethane.

o Experimental Neutralization (for advanced users, with caution):

o Hydrolysis: While the trifluoromethyl group is generally resistant to hydrolysis, prolonged
reaction with a strong base under controlled conditions may lead to degradation. This
should be performed on a small scale with appropriate monitoring.
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o Reduction: Reducing agents such as sodium bisulfite or sodium borohydride may be
effective in neutralizing the nitroso group. These reactions can be vigorous and should
only be attempted by experienced chemists in a controlled setting with appropriate
temperature and addition rate controls.

o Thermal Decomposition: Thermal decomposition generates hazardous products including
carbon oxides, hydrogen fluoride, and nitrogen oxides.[2] This method requires specialized
equipment and should only be carried out by trained professionals in a suitable
incineration facility.

Emergency Procedures

Immediate and appropriate response to emergencies is critical.

4.1. Spills and Leaks

Evacuate: Immediately evacuate all personnel from the affected area.[3]

Ventilate: Ensure the area is well-ventilated to disperse the gas.

Stop the Leak (if safe to do so): If it can be done without risk, stop the flow of gas.

Personal Protection: Do not re-enter the area without appropriate PPE, including respiratory

protection.

4.2. Personal Exposure
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Exposure Route First Aid Measures

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[2]

For liquefied gas, thaw frosted parts with
lukewarm water. Do not rub the affected area.
i For other contact, immediately remove
Skin Contact _ _ o
contaminated clothing and wash the skin with
soap and plenty of water. Seek immediate

medical attention.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Unlikely due to its gaseous state. If it occurs, do
Ingestion NOT induce vomiting. Rinse mouth with water

and seek immediate medical attention.[2]

4.3. Fire
» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

e Hazards: Cylinders may explode if heated.[2] Fire may produce poisonous gases, including
hydrogen fluoride and nitrogen oxides.[2]

o Firefighting Actions: Evacuate the area. Use a water spray to cool fire-exposed containers.
Fight fire from a distance due to the risk of explosion. Firefighters must wear gas-tight
chemically protective clothing in combination with a self-contained breathing apparatus.[2]

Workflow Diagrams

Handling and Disposal Workflow
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Caption: Workflow for handling and disposal of Trifluoronitrosomethane.
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Caption: Logical flow for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Trifluoronitrosomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596166#personal-protective-equipment-for-
handling-trifluoronitrosomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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